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Compound of Interest

Compound Name: 1,1,1-Trimethylol ethane triacrylate

Cat. No.: B012402 Get Quote

An In-depth Technical Guide to 1,1,1-Trimethylol Ethane Triacrylate

Introduction
1,1,1-Trimethylol ethane triacrylate (TMETA) is a trifunctional acrylate monomer known for its

high reactivity and crosslinking capabilities. Its molecular structure, featuring a central

trimethylol ethane core with three acrylate functional groups, imparts desirable properties such

as excellent weather, chemical, and water resistance, as well as good abrasion resistance to

the polymers it forms.[1] These characteristics make it a valuable component in a variety of

applications, including the formulation of coatings, adhesives, inks, and in the development of

novel polymeric materials for various industries.[2][3][4] This guide provides a comprehensive

overview of the chemical properties, synthesis, and analysis of TMETA for researchers,

scientists, and drug development professionals.

Chemical and Physical Properties
The physical and chemical properties of 1,1,1-Trimethylol ethane triacrylate are summarized

in the table below. It is a viscous, colorless to light yellow liquid with a characteristic acrylic

odor.[2][5]
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Property Value Source(s)

Molecular Formula C₁₅H₂₀O₆ [5]

Molecular Weight 296.32 g/mol [5]

Appearance
Viscous, colorless to light

yellow liquid
[2][5]

Density 1.1 g/mL at 25 °C [5]

Melting Point -66 °C [5]

Boiling Point >200 °C [5]

Flash Point >230 °F (>110 °C) [5]

Refractive Index n20/D 1.474 [5]

Vapor Pressure <0.01 mm Hg at 20 °C [5]

Solubility

Insoluble in water.[2] Soluble in

acetone, chloroform, and

ether.[4]

[2][4]

logP (n-octanol/water) 1.88

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 1,1,1-Trimethylol
ethane triacrylate.
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Technique Key Features Source(s)

FTIR

Characteristic peaks

corresponding to C=O

stretching of the ester group

and C=C stretching of the

acrylate group.

[1][2][6]

¹H NMR

Signals corresponding to the

ethyl group, methylene protons

adjacent to the ester oxygen,

and the vinyl protons of the

acrylate groups.

[7][8]

¹³C NMR

Resonances for the carbonyl

carbon of the ester, carbons of

the double bond, and the

carbons of the trimethylol

ethane backbone.

[7]

UV-Vis

Predominant absorption band

below 350 nm, attributed to the

photoinitiator when present in

a formulation.[9]

[9]

Reactivity and Polymerization
1,1,1-Trimethylol ethane triacrylate is a highly reactive monomer that readily undergoes free-

radical polymerization when exposed to initiators such as UV light or heat.[10] This high

reactivity is due to the presence of three acrylate functional groups, which allows for the rapid

formation of a highly crosslinked polymer network.[10]

The polymerization process leads to polymers with high hardness, good solvent and abrasion

resistance, and high gloss.[4] The kinetics of polymerization can be influenced by factors such

as the concentration of the photoinitiator and the intensity of the light source.[11]
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Caption: Free-radical polymerization of TMETA.

Synthesis of 1,1,1-Trimethylol Ethane Triacrylate
There are three primary methods for the synthesis of 1,1,1-Trimethylol ethane triacrylate:

direct esterification, transesterification, and the acid chloride method.[12]

Direct Esterification: This method involves the reaction of trimethylolpropane with acrylic acid

in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, and a

water-carrying agent like cyclohexane or toluene.[12][13]

Transesterification: This process involves the reaction of an acrylate ester (e.g., methyl

acrylate) with trimethylolpropane, catalyzed by an acid.[12][14]

Acid Chloride Method: Acryloyl chloride reacts with trimethylolpropane. This method can be

performed at lower temperatures and shorter reaction times without the need for a catalyst.

[12][15]
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Caption: Direct esterification synthesis workflow.
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Experimental Protocols
Synthesis via Acid Chloride Method[16]

Reaction Setup: In a 500 mL reaction kettle equipped with a stirrer, add 56.75 g of

trimethylolpropane, 122.51 g of acryloyl chloride, 132.67 g of triethylamine, 9.31 g of

hydroquinone, and 5.25 g of p-hydroxyanisole.

Reaction Conditions: Control the temperature at 50 °C and start stirring. Maintain the

temperature and continue stirring for approximately 2.5 hours until the reaction is complete.

Purification: After the reaction, filter the solution to remove insoluble solid impurities. The

filtrate is then washed and dried to obtain the final product.

Determination of Density (Gravimetric Method)[17][18]
[19][20][21]

Equipment: A certified pycnometer (e.g., 500 mL) and a calibrated analytical balance are

required.

Procedure:

Ensure the pycnometer is clean and dry. Weigh the empty pycnometer and record its

mass (tare).

Fill the pycnometer completely with the 1,1,1-Trimethylol ethane triacrylate sample,

ensuring no air bubbles are trapped.

Weigh the filled pycnometer and record its mass (gross).

The mass of the liquid is the gross weight minus the tare weight.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Measurements should be repeated to ensure accuracy.

Measurement of Refractive Index[22][23][24][25][26]
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Equipment: An Abbe refractometer or a digital refractometer is used.

Procedure:

Calibrate the refractometer using a standard with a known refractive index (e.g., distilled

water).

Place a few drops of the 1,1,1-Trimethylol ethane triacrylate sample onto the prism of

the refractometer.

Close the prism and allow the sample to reach thermal equilibrium.

Read the refractive index from the scale or digital display. The measurement is typically

performed at a specific wavelength, often the sodium D-line (589.3 nm).

Analysis of Residual Monomers by HPLC[27][28][29][30]
Sample Preparation: Dissolve a known weight of the polymer sample containing 1,1,1-
Trimethylol ethane triacrylate in a suitable solvent, such as tetrahydrofuran (THF).

Calibration: Prepare stock solutions of the monomer standard in THF at various known

concentrations.

Chromatography: Use a reverse-phase HPLC system to separate the monomer from the

polymer matrix.

Quantification: The concentration of the residual monomer in the sample is determined by

comparing its peak area to the calibration curve generated from the standard solutions.

Safety and Handling
1,1,1-Trimethylol ethane triacrylate is classified as a hazardous substance. It can cause skin

and serious eye irritation, and may cause an allergic skin reaction. It is also suspected of

causing cancer and is very toxic to aquatic life with long-lasting effects.

Precautionary Measures:

Avoid breathing mist or vapors.
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Wash skin thoroughly after handling.

Wear protective gloves, protective clothing, eye protection, and face protection.

Store in a tightly closed container in a cool, dark place.[12]

Handle in a well-ventilated area.[12]

Applications in Research and Development
The unique properties of 1,1,1-Trimethylol ethane triacrylate make it a versatile monomer in

various research and development applications:

Coatings and Inks: Used in UV and electron beam curable formulations to provide fast

curing, high hardness, and chemical resistance.[4]

Adhesives and Sealants: Enhances adhesion, thermal stability, and durability.[3]

3D Printing: A component in photopolymer resins for high-strength, fast-curing formulations

in additive manufacturing.

Biomedical Applications: Thiol-acrylate polymers, which can be synthesized using triacrylate

monomers, are being explored for use as biocompatible scaffolds for tissue regeneration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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